![molecular formula C11H19FN2O B1476495 (3-Fluoropiperidin-1-yl)(piperidin-2-yl)methanone CAS No. 2004076-45-1](/img/structure/B1476495.png)
(3-Fluoropiperidin-1-yl)(piperidin-2-yl)methanone
Overview
Description
(3-Fluoropiperidin-1-yl)(piperidin-2-yl)methanone is a useful research compound. Its molecular formula is C11H19FN2O and its molecular weight is 214.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
Novel Bioactive Heterocycles Synthesis : A study involved the preparation and structural characterization of a novel bioactive heterocycle with antiproliferative activity. This compound was characterized using various spectroscopic methods and X-ray diffraction studies, highlighting its potential in medicinal chemistry (Prasad et al., 2018).
Crystal Structure Analysis : Another research focused on the crystal structure of a specific adduct, which is a derivative of piperidinyl methanone. This study provides insights into the molecular conformation and intermolecular interactions, contributing to the understanding of its structural properties (Revathi et al., 2015).
Biomedical Applications
Anticancer Potential : The synthesis of novel piperidine derivatives and their evaluation for antileukemic activity were explored. Certain derivatives showed significant antiproliferative activity against human leukemia cells, suggesting their potential as anticancer agents (Vinaya et al., 2011).
Enhancing Pharmacokinetic Profiles : Research into the fluorination of piperidin-1-yl propyl indoles aimed to improve pharmacokinetic profiles for better therapeutic efficacy. The study demonstrated that fluorination could significantly enhance oral absorption and bioavailability, which is crucial for developing effective medications (van Niel et al., 1999).
Neuroprotective Activities : A series of aryloxyethylamine derivatives were synthesized and evaluated for their neuroprotective effects. Some compounds exhibited potent protection against glutamate-induced cell death, indicating their potential in treating neurodegenerative diseases (Zhong et al., 2020).
Properties
IUPAC Name |
(3-fluoropiperidin-1-yl)-piperidin-2-ylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19FN2O/c12-9-4-3-7-14(8-9)11(15)10-5-1-2-6-13-10/h9-10,13H,1-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYZMJCCNCFBDPS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)C(=O)N2CCCC(C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19FN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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